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Compound of Interest

Compound Name: Undecyl cyclohexanecarboxylate

CAS No.: 94107-44-5

Cat. No.: B12652294

Get Quote

Executive Summary & Chemical Profile[1]
Undecyl cyclohexanecarboxylate (CAS: 94107-44-5) is a high-molecular-weight ester

commonly utilized as a specialized intermediate in organic synthesis or as a lipophilic carrier in

formulation research. Unlike simple solvents (e.g., acetone), its disposal requires specific

attention due to its lipophilicity and persistence in aquatic environments.

This guide moves beyond generic "organic waste" labels.[1] It provides a causal explanation of

the disposal logic to ensure your laboratory maintains the highest standards of environmental

stewardship and regulatory compliance (RCRA/EPA/REACH).

Chemical Identification & Physical Properties
Understanding the physical state is the first step in safe disposal.
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Property Value / Characteristic Operational Implication

Molecular Formula C₁₈H₃₄O₂

High carbon count indicates

high heat of combustion (good

for incineration).

Molecular Weight ~282.46 g/mol

Low volatility; will not

evaporate significantly in a

fume hood.

Physical State Liquid (Viscous)

Requires liquid waste streams;

do not dispose of as solid

waste unless absorbed.

Solubility
Negligible in water; Soluble in

organics

CRITICAL: Do NOT pour down

the drain. It will coat pipes and

harm aquatic life.

Flash Point >100°C (Estimated)

Classified as "Combustible"

rather than "Flammable," but

still a fuel source.

Hazard Assessment (The "Why")
To validate your disposal choice, you must understand the hazards.[2][3] This compound is not

just "waste"; it is a bioactive environmental stressor.

Aquatic Toxicity (H411): Due to the long undecyl (C11) chain, this molecule is highly lipophilic

(LogP > 5). If released into waterways, it bioaccumulates in aquatic organisms rather than

dissolving. Causality: This dictates that zero quantity may enter the municipal water system.

Skin Irritation (H315): As an organic ester, it can defat skin and cause dermatitis upon

contact.

Hydrolysis Risk: In the presence of strong acids or bases (often found in waste drums), this

ester can hydrolyze back into cyclohexanecarboxylic acid and undecyl alcohol. This reaction

can be exothermic and alter the pH of the waste container.
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Pre-Disposal Segregation: A Self-Validating System
Do not blindly pour chemicals into the nearest canister. Use this self-validating workflow to

ensure compatibility.

Protocol: The "Three-Check" Validation
Before adding Undecyl cyclohexanecarboxylate to a waste stream, perform these three

checks:

The Halogen Check:

Question: Is this compound mixed with Chloroform, DCM, or other halogenated solvents?

Action: If YES, it goes into Halogenated Waste. If NO (pure or mixed with Hexane/Ethyl

Acetate), it goes into Non-Halogenated Waste.

Why? Non-halogenated waste is often used as fuel for cement kilns (energy recovery).

Halogens corrode these kilns and release toxic acid gases, requiring expensive

specialized incineration.

The Phase Check:

Question: Is there visible water in your waste flask?

Action: Separate the aqueous layer (dispose as Aqueous Waste) from the organic layer

containing the ester.

Why? Mixing this lipophilic ester with water creates a biphasic mixture in the waste drum,

making accurate sampling difficult for the disposal contractor and potentially causing "hot

spots" during incineration.

The pH Check:

Question: Was this material exposed to strong acids/bases during synthesis?

Action: Neutralize to pH 6–8 before adding to the solvent drum.
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Why? Prevents the hydrolysis reaction described in Section 2 inside the waste drum.

Workflow Visualization: Waste Stream Decision Tree

Start: Undecyl Cyclohexanecarboxylate Waste

Is it mixed with other solvents?

Is it mixed with Water/Aqueous buffers?

Yes

Stream A: Non-Halogenated Organic
(High BTU Fuel Blending)

No (Pure Compound)

Does the mixture contain Halogens?
(Cl, Br, F, I)

No (e.g., Hexane mix)

Stream B: Halogenated Organic
(Dedicated Incineration)

Yes (e.g., DCM mix)

No
ACTION: Separate Layers.

Dispose Aqueous separately.

Yes

Organic Layer

Click to download full resolution via product page

Figure 1: Decision logic for segregating undecyl cyclohexanecarboxylate waste to ensure

regulatory compliance and cost-efficiency.

Spill Management (Emergency Protocol)
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Because this compound is viscous and lipophilic, water-based cleanup methods (mopping) will

fail, spreading the grease rather than removing it.

Equipment Required:

Nitrile gloves (Double gloving recommended).

Inert absorbent (Vermiculite, Sand, or Polypropylene pads).

Spark-proof tools (if mixed with flammable solvents).

Step-by-Step Cleanup:

Isolate: Evacuate the immediate area if the spill exceeds 500mL.

Contain: Use "socks" or sand to create a dike around the spill to prevent it from reaching

floor drains.

Absorb: Pour vermiculite or place pads over the liquid.[4] Allow 5 minutes for absorption

(viscous liquids absorb slowly).

Collect: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty polyethylene

bag.

Label: Tag the debris as "Solid Debris Contaminated with Organic Esters" (Do not throw in

regular trash).

Final Disposal Specifications
This section is for the Environmental Health & Safety (EHS) officer or the waste contractor.
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Parameter Specification

Primary Disposal Method
Destructive Incineration. The compound must

be oxidized completely to CO₂ and H₂O.

Waste Code (RCRA - USA)

D001 (Ignitable) if flash point <60°C (unlikely for

pure, likely for mixtures). If pure, often classified

as Non-Regulated Organic unless state-specific

codes apply.

European Waste Code (EWC)
07 01 04* (Other organic solvents, washing

liquids and mother liquors).

Container Type

HDPE (High-Density Polyethylene) or Steel

Drum. Avoid LDPE for long-term storage of

concentrated esters.

Operational Workflow: From Bench to Incinerator

Lab Bench
(Generation)

Satellite Accumulation Area
(Labeling & Segregation)

Daily Central Waste Storage
(90-Day Limit)

When Full Licensed Hauler
(Manifest Tracking)

Quarterly Rotary Kiln Incinerator
(>1000°C Destruction)

Final

Click to download full resolution via product page

Figure 2: Chain of custody for chemical waste, ensuring "Cradle-to-Grave" tracking required by

law.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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